5-[1-(3,4-Difluorophenyl)ethyl-methylcarbamoyl]furan-2-carboxylic acid

• IUPAC Name: 5-[1-(3,4-difluorophenyl)ethyl-methylcarbamoyl]furan-2-carboxylic acid
• InChI: InChI=1S/C15H13F2NO4/c1-8(9-3-4-10(16)11(17)7-9)18(2)14(19)12-5-6-13(22-12)15(20)21/h3-8H,1-2H3,(H,20,21)
• InChI Key: GHLBBMQGDUXXFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)F)N(C)C(=O)C2=CC=C(O2)C(=O)O
• Molecular Formula: C15H13F2NO4
• Molecular Weight: 309.26 g/mol

Description

5-[1-(3,4-Difluorophenyl)ethyl-methylcarbamoyl]furan-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, particularly in the medical industry. The compound is also known as DFEF and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DFEF involves the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, DFEF reduces the production of inflammatory mediators, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
DFEF has been found to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-tumor properties. The compound has also been found to have antioxidant and neuroprotective effects, making it a potential candidate for the treatment of various neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DFEF in lab experiments is its high potency and selectivity towards COX-2 and LOX enzymes, making it a useful tool for studying the role of these enzymes in various biological processes. However, one of the limitations of using DFEF in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

DFEF has shown promising results in various scientific research areas, particularly in the medical industry. Some of the future directions for research on DFEF include studying its potential applications in the treatment of neurodegenerative diseases, as well as its potential use as a chemopreventive agent for various types of cancer. Further studies are also needed to explore the safety and toxicity profile of DFEF, as well as its pharmacokinetics and pharmacodynamics in humans.
In conclusion, 5-[1-(3,4-Difluorophenyl)ethyl-methylcarbamoyl]furan-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, particularly in the medical industry. The compound has been extensively studied for its anti-inflammatory, analgesic, and anti-tumor properties, making it a potential candidate for the treatment of various inflammatory and pain-related conditions. Further research is needed to explore the full potential of DFEF in various scientific research areas.

Synthesis Methods

The synthesis method of DFEF involves the reaction of 3,4-difluorophenylacetic acid with methyl isocyanate in the presence of a base such as triethylamine. The resulting intermediate is then subjected to a cyclization reaction to form the final product, DFEF.

Scientific Research Applications

DFEF has been found to have potential applications in various scientific research areas, particularly in the medical industry. The compound has been extensively studied for its anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related conditions.